N-Acetyl-O-phosphono-Tyr-Glu Dipentylamide
N-Acetyl-O-phosphono-Tyr-Glu Dipentylamide
Brand Name:
Vulcanchem
CAS No.:
190078-50-3
VCID:
VC20946385
InChI:
InChI=1S/C26H42N3O9P/c1-4-6-8-16-29(17-9-7-5-2)26(34)22(14-15-24(31)32)28-25(33)23(27-19(3)30)18-20-10-12-21(13-11-20)38-39(35,36)37/h10-13,22-23H,4-9,14-18H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)(H2,35,36,37)/t22-,23-/m0/s1
SMILES:
CCCCCN(CCCCC)C(=O)C(CCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C
Molecular Formula:
C26H42N3O9P
Molecular Weight:
571.6 g/mol
N-Acetyl-O-phosphono-Tyr-Glu Dipentylamide
CAS No.: 190078-50-3
Cat. No.: VC20946385
Molecular Formula: C26H42N3O9P
Molecular Weight: 571.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 190078-50-3 |
|---|---|
| Molecular Formula | C26H42N3O9P |
| Molecular Weight | 571.6 g/mol |
| IUPAC Name | (4S)-4-[[(2S)-2-acetamido-3-(4-phosphonooxyphenyl)propanoyl]amino]-5-(dipentylamino)-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C26H42N3O9P/c1-4-6-8-16-29(17-9-7-5-2)26(34)22(14-15-24(31)32)28-25(33)23(27-19(3)30)18-20-10-12-21(13-11-20)38-39(35,36)37/h10-13,22-23H,4-9,14-18H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)(H2,35,36,37)/t22-,23-/m0/s1 |
| Standard InChI Key | LMADZBIAOYLZDD-GOTSBHOMSA-N |
| Isomeric SMILES | CCCCCN(CCCCC)C(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C |
| SMILES | CCCCCN(CCCCC)C(=O)C(CCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C |
| Canonical SMILES | CCCCCN(CCCCC)C(=O)C(CCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C |
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